N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide

• IUPAC Name: N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C21H22N4O2S2/c1-12-5-6-15(4)17(10-12)22-18(26)11-28-21-25-24-20(29-21)23-19(27)16-8-13(2)7-14(3)9-16/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key: GRHKONFHOHNUQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)C)C
• Molecular Formula: C21H22N4O2S2
• Molecular Weight: 426.6 g/mol

Description

The compound contains several functional groups including an amide, a thiadiazole ring, and a thioether. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data, I can’t provide a detailed analysis of the molecular structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the amide group might undergo hydrolysis or condensation reactions, while the thiadiazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups can affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antimicrobial Research

The emergence of antimicrobial resistance poses a significant global health challenge. Researchers have explored novel compounds to combat multidrug-resistant pathogens. . Specifically:

Materials Science

The compound’s thiadiazole moiety may have applications in materials science. Researchers could explore its use in organic electronics, sensors, or other functional materials.

Mechanism of Action

Target of Action

It is known that n,n-dialkyl amides such as n,n-dimethylformamide (dmf), n,n-dimethylacetamide (dma), are common polar solvents that find application as a multipurpose reagent in synthetic organic chemistry . They are versatile synthons that can be used in a variety of ways to generate different functional groups .

Mode of Action

It is known that thiophene derivatives, which this compound is a part of, exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

It is known that thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .

Result of Action

It is known that molecules with the thiophene ring system exhibit many pharmacological properties .

Future Directions

The study of new compounds is a key part of advancing fields like medicinal chemistry and materials science. This compound, with its combination of functional groups, could be of interest in these areas.